Cas no 1494914-41-8 (2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran)
1494914-41-8 structure
Product Name:2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran
CAS No:1494914-41-8
MF:C11H13NS
MW:191.29262137413
CID:6177386
PubChem ID:65804212
Update Time:2024-01-12
2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran Chemical and Physical Properties
Names and Identifiers
-
- 2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran
- 1494914-41-8
- EN300-1297128
- 2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran]
- AKOS015144557
-
- Inchi: 1S/C11H13NS/c1-2-4-10-9(3-1)11(5-7-12-11)6-8-13-10/h1-4,12H,5-8H2
- InChI Key: XOZCNLBCZMLJNL-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2(CC1)CCN2
Computed Properties
- Exact Mass: 191.07687059g/mol
- Monoisotopic Mass: 191.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 37.3Ų
2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297128-1.0g |
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran] |
1494914-41-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1297128-50mg |
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran] |
1494914-41-8 | 50mg |
$948.0 | 2023-09-30 | ||
| Enamine | EN300-1297128-100mg |
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran] |
1494914-41-8 | 100mg |
$993.0 | 2023-09-30 | ||
| Enamine | EN300-1297128-250mg |
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran] |
1494914-41-8 | 250mg |
$1038.0 | 2023-09-30 | ||
| Enamine | EN300-1297128-500mg |
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran] |
1494914-41-8 | 500mg |
$1084.0 | 2023-09-30 | ||
| Enamine | EN300-1297128-1000mg |
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran] |
1494914-41-8 | 1000mg |
$1129.0 | 2023-09-30 | ||
| Enamine | EN300-1297128-2500mg |
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran] |
1494914-41-8 | 2500mg |
$2211.0 | 2023-09-30 | ||
| Enamine | EN300-1297128-5000mg |
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran] |
1494914-41-8 | 5000mg |
$3273.0 | 2023-09-30 | ||
| Enamine | EN300-1297128-10000mg |
2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran] |
1494914-41-8 | 10000mg |
$4852.0 | 2023-09-30 |
2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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